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Compound of Interest

1-Bromo-4-
Compound Name: _
(trifluoromethoxy)benzene

Cat. No.: B1268045

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-
(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development
Professionals

Abstract

1-Bromo-4-(trifluoromethoxy)benzene is a key organofluorine building block utilized
extensively in medicinal chemistry, agrochemicals, and materials science.[1] Its unique
trifluoromethoxy (-OCFs3) group imparts desirable properties such as increased metabolic
stability, lipophilicity, and binding affinity to target molecules. This technical guide provides a
comprehensive overview of the core physicochemical properties of 1-Bromo-4-
(trifluoromethoxy)benzene, detailed experimental protocols for their determination, and a
summary of its synthesis and reactivity. All quantitative data is presented in structured tables for
clarity and ease of comparison.

Chemical Identity and Structure

1-Bromo-4-(trifluoromethoxy)benzene is an aromatic compound characterized by a benzene
ring substituted with a bromine atom and a trifluoromethoxy group at the para position.

o |[UPAC Name: 1-bromo-4-(trifluoromethoxy)benzene[2]
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CAS Number: 407-14-7[1][3]

Molecular Formula: C7H4BrFsO[3][4]

SMILES: FC(F)(F)Oclccc(Br)ccl[3]

InChl Key: SEAOBYFQWJFORM-UHFFFAOYSA-N[1][3]

Physicochemical Properties

The physicochemical properties of 1-Bromo-4-(trifluoromethoxy)benzene are summarized in
the table below. These properties are crucial for predicting its behavior in various chemical and
biological systems.

Property Value Source(s)
Molecular Weight 241.01 g/mol [11121[3]
Appearance Clear colorless to yellow liquid [3][4]

- . 80 °C at 50 mmHg 91-92 °C at
Boiling Point [31[4]
100 hPa

_ 1.622 g/mL at 25 °C 1.62
Density 3 [3]
g/cm3 at 20 °C

Refractive Index (n20/D) 1.461 [31[4][5]
Solubility (Water) 11.7 mg/L [4115]
Vapor Pressure 20 hPa at 55 °C [41[5]
Flash Point 154 °F (67.8 °C) [5]

Room Temperature (Sealed in
Storage Temperature - [41[5]
dry conditions)

Synthesis and Reactivity Overview

1-Bromo-4-(trifluoromethoxy)benzene is a valuable intermediate in organic synthesis,
primarily due to its utility in transition metal-catalyzed cross-coupling reactions.[1] The bromine
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atom serves as an effective leaving group for forming new carbon-carbon and carbon-
heteroatom bonds.[1]

A common synthetic route involves the electrophilic bromination of 4-
(trifluoromethoxy)benzene.[1] The trifluoromethoxy group is an ortho-, para-directing group,
and due to steric hindrance, bromination preferentially occurs at the para position.[1]

A common synthetic pathway to 1-Bromo-4-(trifluoromethoxy)benzene.

Experimental Protocols

Accurate determination of physicochemical properties is fundamental for research and
development. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Capillary Method)

The boiling point is a critical physical constant for liquid compounds. The capillary method is
suitable for small sample volumes.[6][7][8][9][10]

Materials:

Thiele tube or similar heating apparatus (e.g., aluminum block)[6][11]

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Sample of 1-Bromo-4-(trifluoromethoxy)benzene

Heating oil (e.g., paraffin) or hot plate

Procedure:

o A few milliliters of the liquid sample are placed into the small test tube.[8]

e Acapillary tube, sealed at one end, is inverted and placed into the liquid.[7]
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The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a heating bath (Thiele tube).

The apparatus is heated gently and slowly.[7][11]

As the temperature rises, air trapped in the capillary tube will slowly exit.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
from the open end of the capillary tube.[7]

Heating is discontinued, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[9]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Setup

Place sample in
fusion tube
Insert inverted
sealed capillary

( Attach to thermometer )

- J

4 Measurement A

Heat apparatus
gently

[ Observe for rapid

bubble stream

v

( Remove heat source )

v

Record temperature when
liquid enters capillary

- J

Click to download full resolution via product page
Workflow for boiling point determination using the capillary method.

Measurement of Density
Density is a fundamental property defined as mass per unit volume. It can be measured using

several methods.[12][13]

Materials:
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e Pycnometer or a precise graduated cylinder[12]

e Analytical balance

o Thermostatic bath (optional, for temperature control)

Procedure (using a graduated cylinder):

e Weigh a clean, dry graduated cylinder and record its mass.[14][15]

e Add a known volume of 1-Bromo-4-(trifluoromethoxy)benzene to the cylinder (e.g., 5.0
mL).[16]

e Record the volume accurately.

o Weigh the graduated cylinder containing the liquid and record the total mass.[14]
o Calculate the mass of the liquid by subtracting the mass of the empty cylinder.[15]
o Calculate the density using the formula: Density = Mass / Volume.[14]

o For higher accuracy, a pycnometer is used, which is a flask with a precisely known volume.
[12][13]

Solubility Testing

Determining the solubility of a compound provides insights into its polarity and the presence of
functional groups.[17][18][19]

Materials:
e Small test tubes
o Sample of 1-Bromo-4-(trifluoromethoxy)benzene

» Various solvents: Water, 5% NaOH, 5% NaHCOs, 5% HCI, and an organic solvent like ether.
[17][18]

Procedure:
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Place a small amount of the sample (approx. 0.2 mL for a liquid) into a test tube.[18]
Add approximately 3 mL of the chosen solvent (starting with water) in portions.[18]
Shake the test tube vigorously after each addition.[17][19]

Observe if the compound forms a homogeneous solution (soluble) or remains as a separate
phase (insoluble).

Given its published low water solubility (11.7 mg/L), 1-Bromo-4-(trifluoromethoxy)benzene
is expected to be classified as insoluble in water.

The procedure is repeated with other solvents to build a solubility profile. As a neutral
compound lacking acidic or basic functional groups, it is expected to be insoluble in aqueous
acid and base solutions but soluble in nonpolar organic solvents.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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